Cas no 104311-67-3 (1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one)

1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one structure
104311-67-3 structure
Product Name:1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one
CAS No:104311-67-3
MF:C10H18O3
MW:186.248123645782
CID:1147813
PubChem ID:13486069
Update Time:2025-04-20

1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methyl-1,3-dioxolan-2-yl)hexan-3-one
    • DTXSID80541946
    • 104311-67-3
    • Inchi: 1S/C10H18O3/c1-3-4-9(11)5-6-10(2)12-7-8-13-10/h3-8H2,1-2H3
    • InChI Key: KCBUJADACPUAIH-UHFFFAOYSA-N
    • SMILES: O1CCOC1(C)CCC(CCC)=O

Computed Properties

  • Exact Mass: 186.12564
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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